Cas no 1672663-82-9 (Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)-)

• Product Name: Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)-
• CAS No: 1672663-82-9
• MF: C₉H₆F₃NO₂S
• MW: 249.209651470184
• CID: 5220061
• Update Time: 2025-06-09

Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)-

• Inchi： 1S/C9H6F3NO2S/c1-16(14,15)7-3-2-6(10)8(9(11)12)5(7)4-13/h2-3,9H,1H3
• InChI Key： TVNDAJDZKDYGHT-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(S(C)(=O)=O)C=CC(F)=C1C(F)F

Additional information on Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)-

Recent Advances in the Study of Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)- (CAS: 1672663-82-9)

In recent years, the compound Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)- (CAS: 1672663-82-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of difluoromethyl and methylsulfonyl groups in its structure enhances its reactivity and bioavailability, making it a valuable candidate for drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The synthesis of Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)- has been optimized through several innovative approaches. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact by minimizing the use of hazardous reagents. Furthermore, advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Biological studies have revealed that Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)- exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in animal models have shown promising results, with the compound effectively reducing inflammation without significant adverse effects. These findings underscore its potential for development into a novel therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, recent research has explored the anticancer potential of Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)-. Studies have indicated that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways. Its ability to selectively inhibit cancer cell proliferation while sparing normal cells makes it an attractive candidate for oncology drug development. Ongoing research is focused on elucidating the precise mechanisms of action and optimizing its pharmacokinetic properties to enhance its efficacy and safety profile.

In conclusion, Benzonitrile, 2-(difluoromethyl)-3-fluoro-6-(methylsulfonyl)- (CAS: 1672663-82-9) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies should focus on further optimizing its synthesis, exploring its mechanisms of action, and conducting clinical trials to validate its therapeutic potential. The insights gained from these efforts could pave the way for the development of new drugs to address unmet medical needs in inflammation and cancer.